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Compound of Interest

Compound Name: CAY10464

Cat. No.: B027634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research professionals

and is not a substitute for a comprehensive Safety Data Sheet (SDS) provided by the

manufacturer. Always consult the official SDS for CAY10464 before handling this compound.

Introduction
CAY10464 is a potent and selective antagonist of the Aryl Hydrocarbon Receptor (AhR), with a

Ki of 1.4 nM in rabbit liver cytosol preparations.[1] It is a stilbene derivative, identified as 1,3-

dichloro-5-[(1E)-2-(4-methoxyphenyl)ethenyl]-benzene.[1] Due to its potential for use in cancer

and metabolic disease research, understanding its safety profile and proper handling

procedures is critical for laboratory personnel.[2][3][4] This guide provides a detailed overview

of the available safety information, recommended handling protocols, and relevant biological

pathways.

Safety and Toxicological Data
While specific quantitative toxicological data such as LD50 or LC50 values for CAY10464 are

not publicly available in the provided search results, general safety precautions for potent small

molecules should be strictly followed. The toxicological properties have not been thoroughly

investigated.[5]

Table 1: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b027634?utm_src=pdf-interest
https://www.benchchem.com/product/b027634?utm_src=pdf-body
https://www.benchchem.com/product/b027634?utm_src=pdf-body
https://www.caymanchem.com/product/10006545/cay10464
https://www.caymanchem.com/product/10006545/cay10464
https://buychemjapan.com/targetmol/CAY10464%20In%20Vial%20of%200.5g/detail
https://www.amsbio.com/cay10464-ams-t84540-25-mg
https://www.amsbio.com/cay10464-ams-t84540-100-mg
https://www.benchchem.com/product/b027634?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY10007833-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Formal Name

1,3-dichloro-5-[(1E)-2-(4-

methoxyphenyl)ethenyl]-

benzene

[1]

CAS Number 688348-37-0 [1]

Molecular Formula C15H12Cl2O [1]

Molecular Weight 279.2 g/mol [1]

Purity ≥98% [1]

Formulation A crystalline solid [1]

Solubility
DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 10 mg/ml
[1]

Storage -20°C [3][4]

Stability ≥ 4 years [1]

Table 2: Hazard Identification and Precautionary Statements
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statement

Acute Toxicity

(Oral, Dermal,

Inhalation)

Not Classified Warning

May be harmful if

swallowed, in

contact with skin,

or if inhaled.

P261, P280,

P301+P312,

P302+P352,

P304+P340

Skin

Corrosion/Irritatio

n

Not Classified Warning
May cause skin

irritation.

P264, P280,

P302+P352,

P332+P313

Serious Eye

Damage/Eye

Irritation

Not Classified Warning

May cause

serious eye

irritation.

P264, P280,

P305+P351+P33

8, P337+P313

Specific Target

Organ Toxicity
Not Classified Warning

May cause

respiratory

irritation.

P261, P271,

P304+P340,

P312

*Note: This classification is based on general recommendations for handling research

chemicals of unknown toxicity. The official SDS from the supplier should be consulted for

definitive hazard information.

Experimental Protocols: Safe Handling Procedures
The following are generalized experimental protocols for the safe handling of potent research

compounds like CAY10464.

3.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Change gloves

immediately if contaminated.

Body Protection: A lab coat must be worn. For procedures with a risk of splashing, a

chemically resistant apron is recommended.
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Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is required.

3.2. Engineering Controls

All work with solid CAY10464 or concentrated solutions should be conducted in a certified

chemical fume hood.

Ensure adequate ventilation in all storage and handling areas.

3.3. Spill and Waste Disposal

Spills: In case of a spill, evacuate the area. Wear appropriate PPE. For solid spills, carefully

sweep up the material to avoid generating dust and place it in a sealed container for

disposal. For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in

a sealed container.

Waste Disposal: Dispose of all waste materials containing CAY10464 in accordance with

local, state, and federal regulations for hazardous chemical waste.

Visualizations
4.1. Safe Handling Workflow

The following diagram illustrates the recommended workflow for the safe handling of

CAY10464 in a laboratory setting.
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Figure 1: Safe Handling Workflow for CAY10464
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Figure 1: Safe Handling Workflow for CAY10464

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b027634?utm_src=pdf-body-img
https://www.benchchem.com/product/b027634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.2. Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

CAY10464 is an antagonist of the AhR signaling pathway. Understanding this pathway is

crucial for interpreting its biological effects and potential toxicological profile. The diagram

below provides a simplified overview of the AhR signaling cascade.
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Figure 2: Simplified AhR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b027634?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/10006545/cay10464
https://buychemjapan.com/targetmol/CAY10464%20In%20Vial%20of%200.5g/detail
https://www.amsbio.com/cay10464-ams-t84540-25-mg
https://www.amsbio.com/cay10464-ams-t84540-100-mg
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY10007833-1.pdf
https://www.benchchem.com/product/b027634#cay10464-safety-and-handling-information
https://www.benchchem.com/product/b027634#cay10464-safety-and-handling-information
https://www.benchchem.com/product/b027634#cay10464-safety-and-handling-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b027634?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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